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Compound of Interest

Compound Name: ORIC-533

Cat. No.: B15606939 Get Quote

Disclaimer: Specific disposal procedures for ORIC-533 are not publicly available. This guide

provides essential, step-by-step procedural information based on general best practices for the

disposal of small molecule research compounds. Researchers, scientists, and drug

development professionals must consult the official Safety Data Sheet (SDS) for ORIC-533 and

their institution's specific Environmental Health and Safety (EHS) protocols before handling and

disposing of this compound.

ORIC-533 is an orally active, selective CD73 inhibitor used in research.[1] Proper disposal is

crucial for laboratory safety and environmental protection. The following procedures outline a

general framework for the safe handling and disposal of chemical waste generated from

research activities involving compounds like ORIC-533.

I. Pre-Disposal Safety and Planning
Before beginning any work that will generate chemical waste, it is critical to have a disposal

plan in place.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

safe handling and disposal of any chemical. It will provide details on physical and chemical

properties, hazards, personal protective equipment (PPE) requirements, and specific

disposal considerations.

Review Institutional Policies: Your institution's Environmental Health and Safety (EHS)

department has specific guidelines for chemical waste management that comply with local,
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state, and federal regulations.[2][3] Always adhere to these protocols.

Identify and Classify Waste: Determine the type of waste you will generate (e.g., solid, liquid,

sharps) and its hazard classification (e.g., flammable, corrosive, toxic).[1][4][5] This will

dictate the appropriate disposal pathway.

II. Step-by-Step Disposal Procedure for ORIC-533
Waste
The following is a generalized procedure for the disposal of non-radioactive, small molecule

compounds used in a laboratory setting.

Segregation of Waste:

Do not mix different types of chemical waste.[2][6]

Keep solid waste (e.g., contaminated gloves, weigh boats, paper towels) separate from

liquid waste (e.g., unused solutions, solvent rinsates).

Sharps (e.g., needles, scalpels) must be disposed of in designated puncture-resistant

containers.

Use of Appropriate Waste Containers:

Use only containers that are compatible with the chemical waste being collected.[2][6]

Ensure containers are in good condition and have a secure, leak-proof lid.[2]

Containers should be kept closed at all times except when adding waste.[2]

Proper Labeling of Waste Containers:

Label all waste containers clearly with the words "Hazardous Waste."[2][3]

The label must include the full chemical name(s) of the contents (no abbreviations or

formulas), the approximate quantities or concentrations, and the date of accumulation.[2]
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Your institution's EHS department will likely provide standardized hazardous waste labels.

[5]

Safe Storage of Chemical Waste:

Store waste containers in a designated and secure location within the laboratory, known

as a Satellite Accumulation Area.[2]

This area should be near the point of waste generation and under the control of the

laboratory personnel.[2]

Ensure that incompatible waste types are stored separately to prevent dangerous

reactions.[2][6]

Arranging for Professional Disposal:

Once a waste container is full, or in accordance with your institution's policies, arrange for

its collection by the EHS department or a licensed waste disposal service.[1][3]

Follow your institution's specific procedures for requesting a waste pickup, which may

involve completing an online form or a waste manifest.[3][6]

Never dispose of chemical waste down the sanitary sewer unless explicitly permitted by

your institution's EHS for specific, non-hazardous materials.[7]

III. Quantitative Data on Chemical Waste
While specific quantitative data for ORIC-533 disposal is unavailable, the following table

provides generalized information regarding common laboratory chemical waste.
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Waste Type Common Examples Typical Container
Key Disposal
Consideration

Solid Chemical Waste

Contaminated PPE

(gloves, lab coats),

weigh paper,

absorbent pads

Lined, labeled

cardboard box or

plastic drum

Must be non-sharps.

Segregate from liquid

and non-hazardous

waste.

Liquid Chemical

Waste

Unused solutions,

reaction mixtures,

solvent rinsates

Glass or polyethylene

carboy

Segregate by

chemical compatibility

(e.g., halogenated vs.

non-halogenated

solvents, acids vs.

bases).

Sharps Waste

Needles, syringes,

scalpels,

contaminated glass

slides

Puncture-resistant

sharps container

Never dispose of in

regular trash.

Container must be

properly sealed when

full.

Aqueous Waste
Buffer solutions, dilute

aqueous solutions

Glass or polyethylene

carboy

pH may need to be

neutralized before

disposal, as per

institutional

guidelines.

IV. Experimental Protocols
Specific experimental protocols for the disposal of ORIC-533 have not been published. The

disposal process is a procedural workflow rather than a scientific experiment. The key

"protocol" is to adhere strictly to the guidelines provided by the chemical's manufacturer in the

SDS and your institution's EHS department.

V. Mandatory Visualizations
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like ORIC-533 in a laboratory setting.
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Phase 1: Pre-Disposal Planning

Phase 2: Waste Generation & Collection

Phase 3: Final Disposal

Start: Work with ORIC-533 Planned

Consult ORIC-533 Safety Data Sheet (SDS)

Review Institutional EHS Policies

Develop Waste Disposal Plan

Generate ORIC-533 Waste

Segregate Waste by Type
(Solid, Liquid, Sharps)

Use Appropriate & Labeled
Hazardous Waste Container

Store in Designated Satellite
Accumulation Area

Waste Container is Full

Request Waste Pickup from EHS

EHS Collects Waste

End: Proper Disposal by Licensed Facility

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.

This guide is intended to provide a foundational understanding of the necessary procedures for

the safe disposal of research compounds like ORIC-533. Always prioritize safety and regulatory
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compliance by consulting the specific Safety Data Sheet and your institution's established

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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